Cas no 1185179-33-2 (Acyclovir-d)
Acyclovir-d is a deuterated analog of acyclovir, a well-known antiviral agent. The incorporation of deuterium atoms enhances the metabolic stability of the molecule, potentially improving its pharmacokinetic profile. This modification can lead to prolonged half-life, reduced dosing frequency, and increased bioavailability compared to the non-deuterated form. Acyclovir-d retains the selective inhibitory activity against viral DNA polymerase, making it effective against herpes simplex virus (HSV) and varicella-zoster virus (VZV). Its deuterated structure may also minimize the formation of toxic metabolites, offering a safer therapeutic option. This compound is primarily used in research settings to study deuterium's effects on drug metabolism and efficacy.
Acyclovir-d structure
Product Name:Acyclovir-d
CAS No:1185179-33-2
MF:C8H11N5O3
MW:229.229287385941
CID:889644
Update Time:2025-10-29
Acyclovir-d Chemical and Physical Properties
Names and Identifiers
-
- Alsachim - Acyclovir-D4
- Acyclovir-d4
- [2H4]-Aciclovir
- Acyclovir-d
-
- Inchi： 1S/C8H11N5O3/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14/h3,14H,1-2,4H2,(H3,9,11,12,15)/i1D2,2D2
- InChI Key： MKUXAQIIEYXACX-LNLMKGTHSA-N
- SMILES： O(C([2H])([2H])C([2H])([2H])O)CN1C=NC2C(NC(N)=NC1=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 308
- Topological Polar Surface Area: 115
Experimental Properties
- Melting Point: >245°C dec.
Acyclovir-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192402-1mg |
Acyclovir-d4 |
1185179-33-2 | 1mg |
$ 257.00 | 2023-09-09 | ||
| TRC | A192402-10mg |
Acyclovir-d4 |
1185179-33-2 | 10mg |
$ 1990.00 | 2023-09-09 | ||
| ChemScence | CS-0202092-1mg |
Acyclovir-d4 |
1185179-33-2 | 1mg |
$350.0 | 2022-04-28 | ||
| ChemScence | CS-0202092-5mg |
Acyclovir-d4 |
1185179-33-2 | 5mg |
$1400.0 | 2022-04-28 | ||
| MedChemExpress | HY-17422S1-1mg |
Acyclovir-d |
1185179-33-2 | 98.66% | 1mg |
￥5480 | 2025-04-16 | |
| MedChemExpress | HY-17422S1-5mg |
Acyclovir-d4 |
1185179-33-2 | 5mg |
￥14000 | 2022-06-06 | ||
| 1PlusChem | 1P008TIJ-1mg |
ACYCLOVIR-D4 |
1185179-33-2 | ≥99% deuterated forms (d0-d4) | 1mg |
$285.00 | 2025-02-24 | |
| A2B Chem LLC | AE10699-1mg |
ACYCLOVIR-D4 |
1185179-33-2 | ≥99% deuterated forms (d0-d4) | 1mg |
$202.00 | 2024-04-20 |
Acyclovir-d Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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